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Compound of Interest

Compound Name: Trichloronat

Cat. No.: B1683238 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Trichloronat

Introduction
Trichloronat, an organophosphate insecticide, is a non-systemic agent primarily used against

soil pests and the larvae of vegetable flies.[1][2] It operates as a cholinesterase inhibitor, a

common mechanism for organophosphate pesticides.[3][4] This technical guide provides a

comprehensive overview of the physical and chemical properties of Trichloronat, intended for

researchers, scientists, and professionals in drug development. Trichloronat appears as an

amber-colored liquid and is not registered for sale or use as a pesticide in the United States or

Canada.[2][5]

Chemical Identification
Trichloronat is identified by several names and numbers across various chemical databases.

Its fundamental identification details are summarized below.
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Identifier Value Source(s)

IUPAC Name

O-Ethyl O-(2,4,5-

trichlorophenyl)

ethylphosphonothioate

[1][6]

CAS Registry Number 327-98-0 [5][7]

Molecular Formula C₁₀H₁₂Cl₃O₂PS [5][7][8]

Molecular Weight 333.6 g/mol [5][8][9]

Canonical SMILES

CCOP(=S)

(CC)OC1=CC(=C(C=C1Cl)Cl)

Cl

[5][8]

InChIKey
ANIAQSUBRGXWLS-

UHFFFAOYSA-N
[1][5][7]

Synonyms

Agrisil, Agritox, Bayer 37289,

Fenophosphon, Phytosol,

Richloronate

[2][5][7][10]

Physical Properties
The physical characteristics of Trichloronat are crucial for its handling, formulation, and

environmental fate. It is generally described as an amber liquid.[1][2][5]
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Property Value Source(s)

Physical Description Amber liquid [1][2][5]

Boiling Point 108 °C at 0.01 mmHg (226 °F) [5][9]

Density 1.365 g/cm³ at 20 °C (68 °F) [5][9][10]

Vapor Pressure
1.5 x 10⁻⁵ mmHg to 2.13 x

10⁻⁵ mmHg at 20-25 °C
[5][8][11]

Water Solubility

50 mg/L at 20 °C. Another

source reports 0.59-0.88 mg/L

at 20 °C.

[3][5][8]

Solubility in Organic Solvents

Soluble in acetone, alcohol,

aromatic solvents, kerosene,

and chlorinated hydrocarbons.

Slightly soluble in mineral oils.

[5]

Octanol-Water Partition

Coefficient (log P)
5.23 [3]

Chemical Properties
Trichloronat is an organochlorine compound and an organophosphate insecticide.[5][8] Its

chemical behavior is characterized by its stability and reactivity under different conditions.

Stability: It is hydrolyzed by alkali and is relatively stable to dilute acids.[5]

Reactivity: As an organophosphate, Trichloronat can form highly toxic and flammable

phosphine gas in the presence of strong reducing agents. Partial oxidation may lead to the

release of toxic phosphorus oxides.[10]

Synthesis and Mechanism of Action
Synthesis
The commercial production of Trichloronat involves a multi-step chemical synthesis. The

process begins with the reaction between 2,4,5-trichlorophenol and ethyl phosphonothioic
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dichloride. This is followed by an esterification step with ethanol to yield the final Trichloronat
molecule.[3]

Reactants

2,4,5-Trichlorophenol

Intermediate Product

Ethyl Phosphonothioic Dichloride Trichloronat

Esterification

Ethanol

Click to download full resolution via product page

A simplified workflow for the synthesis of Trichloronat.

Mechanism of Action
Trichloronat functions as a non-systemic acetylcholinesterase (AChE) inhibitor.[3]

Acetylcholinesterase is a critical enzyme that breaks down the neurotransmitter acetylcholine in

the synaptic cleft. By inhibiting AChE, Trichloronat causes an accumulation of acetylcholine.[4]

[5] This leads to overstimulation of acetylcholine receptors, resulting in rapid muscle twitching,

paralysis, and ultimately death of the insect.[4] The cardiovascular effects of anticholinesterase

agents are complex, but a predominant effect is bradycardia (slowed heart rate).[5]
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Normal Synaptic Function Inhibition by Trichloronat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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